![molecular formula C14H20ClN3O2 B2492951 Tert-butyl 4-(3-chloropyridin-2-yl)piperazine-1-carboxylate CAS No. 683240-45-1](/img/structure/B2492951.png)
Tert-butyl 4-(3-chloropyridin-2-yl)piperazine-1-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of tert-butyl 4-(3-chloropyridin-2-yl)piperazine-1-carboxylate and related compounds involves condensation reactions and is characterized by the use of carbamimide, 3-fluorobenzoic acid, and other reagents under specific conditions to achieve the desired product. The process is notable for its efficiency in forming the piperazine-carboxylate structure, a core component of this compound's molecular framework (Sanjeevarayappa et al., 2015).
Molecular Structure Analysis
X-ray diffraction studies have played a crucial role in determining the molecular structure of this compound. These studies reveal that the compound crystallizes in specific crystal systems with defined unit cell parameters, showcasing the molecular arrangement and confirming the structure through spectroscopic evidence such as LCMS, NMR, and IR spectroscopy (Mamat et al., 2012).
Chemical Reactions and Properties
The compound exhibits interesting chemical reactions, including weak intermolecular interactions and aromatic π–π stacking, contributing to its three-dimensional architecture. Such properties are essential for understanding the compound's reactivity and potential applications in various chemical reactions (Sanjeevarayappa et al., 2015).
Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of tert-butyl piperazine derivatives, including similar compounds to Tert-butyl 4-(3-chloropyridin-2-yl)piperazine-1-carboxylate, have been extensively studied. These compounds are typically synthesized using condensation reactions and characterized through spectroscopic methods like LCMS, NMR, IR, and X-ray diffraction studies (Sanjeevarayappa et al., 2015).
Structural Analysis
- Detailed structural analysis using crystallography has been conducted on several tert-butyl piperazine derivatives, revealing insights into their molecular configurations and intermolecular interactions. This information is vital for understanding the chemical properties and potential applications of these compounds (Gumireddy et al., 2021).
Biological Evaluation
- Biological evaluations of tert-butyl piperazine derivatives have shown varying degrees of antibacterial and anthelmintic activities. These studies are important for assessing the potential of these compounds in medical and veterinary applications (Kulkarni et al., 2016).
Crystal Structure and Molecular Dynamics
- Investigations into the crystal structure and molecular dynamics of tert-butyl piperazine derivatives have provided deeper insights into their physical properties and the nature of their interactions at the molecular level. Such studies are crucial for the development of new materials and pharmaceuticals (Mamat et al., 2012).
Anticorrosive Properties
- Some tert-butyl piperazine derivatives have been explored for their anticorrosive properties, particularly in the protection of metals like carbon steel in acidic environments. This research holds significance for industrial applications in metal preservation and coating technologies (Praveen et al., 2021).
properties
IUPAC Name |
tert-butyl 4-(3-chloropyridin-2-yl)piperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClN3O2/c1-14(2,3)20-13(19)18-9-7-17(8-10-18)12-11(15)5-4-6-16-12/h4-6H,7-10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWGOQGHXSGIDMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C=CC=N2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.78 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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